Cas no 1310556-91-2 (3-Iodo-1-(4-nitrophenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Iodo-1-(4-nitrophenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1310556-91-2
• MF: C₁₃H₈IN₃O₄S
• MW: 429.189793586731
• CID: 2113657
• Update Time: 2023-08-04

3-Iodo-1-(4-nitrophenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-(4-nitrophenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 3-Iodo-1-(4-nitrophenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H8IN3O4S/c14-12-8-16(13-11(12)2-1-7-15-13)22(20,21)10-5-3-9(4-6-10)17(18)19/h1-8H
• InChI Key： QZEQUZWPZJWNRY-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC=CN=2)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 524
• Topological Polar Surface Area: 106